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Compound of Interest

Compound Name: Disodium EDTA

Cat. No.: B3056728

Technical Support Center: Disodium EDTA
Dissolution

This guide provides troubleshooting advice and answers to frequently asked questions for
researchers, scientists, and drug development professionals experiencing issues with
dissolving disodium EDTA.

Frequently Asked Questions (FAQSs)
Q1: Why is my disodium EDTA not dissolving in water at
a neutral pH (around 7.0)?

Disodium EDTA has low solubility at neutral or acidic pH.[1] The dissolution of disodium
EDTA is highly pH-dependent.[2] For the powder to dissolve completely, the pH of the solution
must be raised to approximately 8.0.[3][4]

Q2: What is the chemical reason for the pH-dependent
solubility of disodium EDTA?

Ethylenediaminetetraacetic acid (EDTA) is a polyprotic acid with four carboxylic acid groups

and two amine groups.[5][6] In its disodium salt form (Ci0H14N2Naz0s), two of the carboxylic
acid groups are deprotonated, but two remain protonated.[7] These remaining acidic protons
make the molecule less polar and therefore less soluble in water.
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By adding a base, such as sodium hydroxide (NaOH), you deprotonate the remaining
carboxylic acid groups.[7][8] This increases the overall negative charge on the molecule,
making it a more polar ionic species that readily interacts with polar water molecules and
dissolves.[5][7] At a pH of 8.0, the equilibrium shifts significantly towards the more soluble,
deprotonated forms of EDTA.[5][8]

Q3: How do the pKa values of EDTA relate to its
solubility?

The pKa values indicate the pH at which a specific acidic group is 50% deprotonated. EDTA
has six pKa values corresponding to its four carboxyl and two amino groups.[9][10] To achieve
good solubility, the pH of the solution should be raised above the pKa values of the remaining
carboxylic acid groups, ensuring they are sufficiently deprotonated.

Q4: Are there different forms of EDTA, and do they have
different solubility properties?

Yes. The free acid form of EDTA is practically insoluble in water. The salt forms are more
soluble.[5]

e Disodium EDTA: The most commonly used form, which requires a pH of ~8.0 to dissolve.[3]

[4]

o Tetrasodium EDTA: This salt has all four carboxylic acid groups deprotonated. It is more
alkaline and dissolves more readily in water, typically used in applications where the final pH
is greater than 7.[11]

Troubleshooting Guide
Issue: Disodium EDTA powder is not dissolving in my
aqueous solution.

This workflow outlines the steps to diagnose and solve the problem.
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Troubleshooting Workflow

Start: Disodium EDTA
not dissolving

1. Measure the pH
of the solution.

2. Add NaOH (solid pellets or a
concentrated solution) dropwise
while stirring continuously.

Is the pH < 8.0?

No, pH is 2 8.0
Check for other issues
e.g., concentration)

Result: Disodium EDTA
is fully dissolved.

3. Monitor the pH and observe
the dissolution of the powder.
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Mechanism of pH-Dependent Dissolution
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(Low Solubility)
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+2 OH-
(Base Addition)
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(High Solubility)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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